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Compound of Interest

Compound Name: CGP71683 hydrochloride

Cat. No.: B606631

Audience: Researchers, scientists, and drug development professionals.

Introduction

CGP71683 hydrochloride is a potent and highly selective non-peptide antagonist of the
Neuropeptide Y (NPY) Y5 receptor.[1][2][3] This selectivity makes it an invaluable tool for
investigating the physiological and pathological roles of the NPY Y5 receptor, which is
implicated in a variety of processes including appetite regulation, anxiety, and cell growth.[1][4]
[5] This technical guide provides a comprehensive overview of CGP71683 hydrochloride,
including its mechanism of action, key experimental data, detailed protocols for its use in
research, and visualizations of relevant biological pathways and experimental workflows.

Chemical and Physical Properties

A summary of the key chemical and physical properties of CGP71683 hydrochloride is
presented in Table 1.
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Property Value Reference
Molecular Weight 512.07 g/mol [11[3]
Molecular Formula C26H29N502S-HCI [1][3]

CAS Number 192322-50-2 [1][3]

Purity >98% (HPLC) [1][3]
Solubility Soluble to 100 mM in DMSO [1][2]
Storage Store at +4°C [1112][3]
Physical Appearance Off-white solid

Mechanism of Action and Signaling Pathway

CGP71683 hydrochloride exerts its effects by competitively antagonizing the NPY Y5
receptor, a G-protein coupled receptor (GPCR). The NPY Y5 receptor primarily couples to Gi/o
proteins. Upon activation by its endogenous ligand, NPY, the Y5 receptor initiates a signaling
cascade that typically leads to the inhibition of adenylyl cyclase, resulting in decreased
intracellular cyclic AMP (CAMP) levels.[2][5]

Furthermore, Y5 receptor activation can trigger other signaling pathways, including the
activation of phospholipase C (PLC), which in turn leads to the activation of protein kinase C
(PKC) and calcium/calmodulin-dependent protein kinase 1l (CaMKII). These pathways can
converge on the extracellular signal-regulated kinase (ERK1/2) signaling cascade, which is
involved in cell growth and proliferation.[2][3][6] Additionally, the NPY/Y5R axis has been
shown to activate the RhoA pathway, which is crucial for cytoskeleton remodeling and cell
migration.[1][7][8]

CGP71683 hydrochloride, by blocking the binding of NPY to the Y5 receptor, prevents the
initiation of these downstream signaling events.
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Preparation
1. Prepare cell membranes | 2. Prepare radioligand solution | 3. Prepare serial dilutions of
expressing NPY Y5 receptor (e.g., 23I-PYY) CGP71683 HCI
Inculation

4. Incubate membranes, radioligand,
and CGP71683 HCI

Separation & Counting

5. Separate bound and free radioligand
via vacuum filtration

'

6. Quantify radioactivity
on filters

Data Alnalysis

7. Calculate 1Cso and Ki values
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Pre-Treatment

1. Acclimatize animals to
individual housing

'

2. Fast animals overnight
(with access to water)

Trea

3. Administer CGP71683 HCI or vehicle

(i.p. injection)

Meaa;ernent

4. Present a pre-weighed amount of food

'

5. Measure food consumed at
specific time points

Data Ajnalysis

6. Compare food intake between

treatment groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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